N1-(4-chlorophenethyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N'-[[3-(4-fluoro-2-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H25ClFN3O5S/c1-15-13-18(24)7-8-19(15)33(30,31)27-11-2-12-32-20(27)14-26-22(29)21(28)25-10-9-16-3-5-17(23)6-4-16/h3-8,13,20H,2,9-12,14H2,1H3,(H,25,28)(H,26,29)
• InChI Key: NMNMNWFJHPFBHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H25ClFN3O5S
• Molecular Weight: 498.0 g/mol

Description

N1-(4-chlorophenethyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H25ClFN3O5S and its molecular weight is 497.97. The purity is usually 95%.
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Scientific Research Applications

Photochemical Behavior and Photoacid Generation

One study examines the photochemical behavior of N-oxysuccinimidoarylsulfonate photoacid generators (PAGs), highlighting mechanisms relevant to photoacid generation pathways and efficiency in the deep UV region. This research might suggest applications in photolithography or the development of materials sensitive to light exposure (Ortica et al., 2001).

Antiandrogen Activity

Another area of research involves the synthesis and structure-activity relationships of compounds with potential antiandrogen activity. This includes the development of novel, potent antiandrogens for treating androgen-responsive diseases (Tucker et al., 1988).

Synthesis of Di- and Mono-Oxalamides

A novel synthetic approach for the production of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from specific precursors has been developed, providing a new formula for the synthesis of anthranilic acid derivatives and oxalamides. This indicates potential applications in the synthesis of complex organic molecules (Mamedov et al., 2016).

Electrosynthesis of Aryl Sulfonyl Hydroxy Biphenyls

Research on the electrosynthesis of methyl or aryl sulfonyl hydroxy biphenyls via SRN1 reactions suggests applications in the development of novel synthetic methods for producing sulfonyl-containing compounds (Boy et al., 1991).

COX-2 Inhibitory Activity

Studies on the design and synthesis of new 1,3-benzthiazinan-4-one derivatives as selective cyclooxygenase (COX-2) inhibitors point to potential pharmaceutical applications, particularly in the development of anti-inflammatory drugs (Zarghi et al., 2009).